Cas no 2138566-82-0 (2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138566-82-0
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5834847
• PubChem ID: 165495896
• Update Time: 2025-05-24

2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• 2138566-82-0
• EN300-1141076

• Inchi： 1S/C16H20N4O4/c1-11-17-12(2)20(19-11)10-16(3,14(21)22)18-15(23)24-9-13-7-5-4-6-8-13/h4-8H,9-10H2,1-3H3,(H,18,23)(H,21,22)
• InChI Key： UKGGIWWRBCAPBH-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C(C)=NC(C)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138566-82-0)

2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138566-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a dimethyl-1H-1,2,4-triazole moiety, makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of enzymatic activity.

The compound's CAS No. 2138566-82-0 is a critical identifier for chemists and suppliers, ensuring accurate sourcing and regulatory compliance. In recent years, the demand for high-purity 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid has risen due to its role in cutting-edge therapeutic research. For instance, its triazole ring is a hotspot in medicinal chemistry, often linked to antimicrobial and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, topics frequently searched in scientific databases.

From a synthetic perspective, the benzyloxycarbonylamino group serves as a versatile protecting group for amines, a feature highly valued in peptide synthesis. This functionality is particularly relevant in the era of personalized medicine, where peptide-based therapeutics are gaining traction. The compound’s methylpropanoic acid segment further enhances its utility, offering a carboxylate group for conjugation or further derivatization. Such characteristics make it a subject of interest in forums discussing green chemistry and sustainable synthesis methods, which are trending topics in the scientific community.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid, ensuring its purity and stability. These methods are frequently queried by researchers seeking to optimize their workflows. Additionally, the compound’s solubility and stability under various pH conditions are often discussed in the context of formulation science, another area of high interest in drug development circles.

In summary, 2-{(benzyloxy)carbonylamino}-3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138566-82-0) represents a multifaceted tool in modern chemistry and pharmacology. Its structural features and applications resonate with current research priorities, from combating drug-resistant pathogens to enabling sustainable synthetic routes. As the scientific community continues to explore its potential, this compound is poised to remain a topic of discussion and innovation in the years to come.